Cas no 1197685-68-9 (N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride)
N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Chlorophenyl)-1,4-diazepane-1-carboxamide Hydrochloride
- N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride
-
- Inchi: 1S/C12H16ClN3O.ClH/c13-10-2-4-11(5-3-10)15-12(17)16-8-1-6-14-7-9-16;/h2-5,14H,1,6-9H2,(H,15,17);1H
- InChI Key: MQHUDQRGBKEHAP-UHFFFAOYSA-N
- SMILES: C(N1CCNCCC1)(=O)NC1C=CC(Cl)=CC=1.Cl
N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C377563-25mg |
N-(4-Chlorophenyl)-1,4-diazepane-1-carboxamide Hydrochloride |
1197685-68-9 | 25mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C377563-50mg |
N-(4-Chlorophenyl)-1,4-diazepane-1-carboxamide Hydrochloride |
1197685-68-9 | 50mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C377563-250mg |
N-(4-Chlorophenyl)-1,4-diazepane-1-carboxamide Hydrochloride |
1197685-68-9 | 250mg |
$ 365.00 | 2022-04-01 | ||
| Enamine | EN300-52763-0.05g |
N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide hydrochloride |
1197685-68-9 | 95.0% | 0.05g |
$128.0 | 2025-02-20 | |
| Enamine | EN300-52763-0.1g |
N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide hydrochloride |
1197685-68-9 | 95.0% | 0.1g |
$188.0 | 2025-02-20 | |
| Enamine | EN300-52763-0.25g |
N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide hydrochloride |
1197685-68-9 | 95.0% | 0.25g |
$271.0 | 2025-02-20 | |
| Enamine | EN300-52763-0.5g |
N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide hydrochloride |
1197685-68-9 | 95.0% | 0.5g |
$468.0 | 2025-02-20 | |
| Enamine | EN300-52763-1.0g |
N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide hydrochloride |
1197685-68-9 | 95.0% | 1.0g |
$600.0 | 2025-02-20 | |
| Enamine | EN300-52763-2.5g |
N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide hydrochloride |
1197685-68-9 | 95.0% | 2.5g |
$1174.0 | 2025-02-20 | |
| Enamine | EN300-52763-5.0g |
N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide hydrochloride |
1197685-68-9 | 95.0% | 5.0g |
$1737.0 | 2025-02-20 |
N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride
Professional Introduction to N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride (CAS No. 1197685-68-9)
N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride, identified by its CAS number 1197685-68-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of diazepine derivatives, which are well-known for their diverse biological activities and therapeutic potential. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug development.
The molecular structure of N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride features a benzene ring substituted with a chlorine atom at the para position, connected to a diazepane core. The diazepane ring is a key pharmacophore that contributes to the compound's ability to interact with various biological targets. This structural motif is known to exhibit properties such as sedative, anxiolytic, and anticonvulsant effects, which have been extensively studied in the context of central nervous system (CNS) disorders.
In recent years, there has been growing interest in exploring novel diazepine derivatives for their potential therapeutic applications. The presence of the chlorophenyl group in N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride introduces additional pharmacological properties that may enhance its efficacy and selectivity. Research has shown that chlorinated aromatic compounds often exhibit improved binding affinity to specific enzymes and receptors, which can lead to more pronounced biological effects.
One of the most compelling aspects of N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride is its potential as a lead compound for the development of new medications. Studies have demonstrated that diazepine derivatives can modulate neurotransmitter systems involved in mood regulation, pain perception, and cognitive function. The hydrochloride form of this compound ensures better dissolution in aqueous solutions, which is crucial for formulating effective pharmaceutical products.
The synthesis of N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorophenyl group and the formation of the diazepane ring are critical steps that must be carefully optimized to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently.
Evaluation of the pharmacological properties of N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride has revealed promising results in preclinical studies. Animal models have shown that this compound exhibits significant effects on central nervous system activity without causing excessive sedation or tolerance development. These findings suggest that it may be a viable candidate for treating conditions such as anxiety disorders, insomnia, and chronic pain syndromes.
The safety profile of N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride is another critical factor that has been thoroughly investigated. Preliminary toxicology studies indicate that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, further research is necessary to fully understand its long-term safety and potential interactions with other medications.
The development of novel pharmaceuticals relies heavily on innovative research methodologies and interdisciplinary collaboration. The study of N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride exemplifies this approach by integrating knowledge from organic chemistry, pharmacology, and biochemistry. By leveraging cutting-edge technologies such as high-throughput screening and molecular modeling, researchers can accelerate the discovery process and identify promising drug candidates more efficiently.
The future prospects for N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride are exciting and multifaceted. Ongoing clinical trials aim to validate its efficacy in human patients and establish optimal dosing regimens. Additionally, efforts are underway to explore its potential use in combination therapies with other medications to enhance treatment outcomes.
In conclusion, N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride (CAS No. 1197685-68-9) represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Its potential applications in treating CNS disorders make it a valuable asset in the quest for novel therapeutic solutions. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to make meaningful contributions to medical science.
1197685-68-9 (N-(4-chlorophenyl)-1,4-diazepane-1-carboxamide;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)